Cas no 127108-51-4 (Pyridine,4-chloro-3-fluoro-, 1-oxide)

• Product Name: Pyridine,4-chloro-3-fluoro-, 1-oxide
• CAS No: 127108-51-4
• MF: C₅H₃ClFNO
• MW: 147.534823656082
• CID: 103242
• PubChem ID: 21569853
• Update Time: 2025-04-18

Pyridine,4-chloro-3-fluoro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-3-fluoro-, 1-oxide
• 4-chloro-3-fluoro-pyridine 1-oxide
• Pyridine, 4-chloro-3-fluoro-, 1-oxide (9CI)
• 4-chloro-3-fluoro-1-oxidopyridin-1-ium
• SCHEMBL316558
• 4-Chloro-3-fluoropyridine 1-oxide
• NOUWIWISPLZJHT-UHFFFAOYSA-N
• 127108-51-4
• 4-chloro-3-fluoropyridine N-oxide

• Inchi： 1S/C5H3ClFNO/c6-4-1-2-8(9)3-5(4)7/h1-3H
• InChI Key： NOUWIWISPLZJHT-UHFFFAOYSA-N
• SMILES： ClC1C=C[N+](=CC=1F)[O-]

Computed Properties

• Exact Mass: 146.98879
• Monoisotopic Mass: 146.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94